Cas no 2008577-85-1 (tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate
• CAS No: 2008577-85-1
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• MDL: MFCD31468612
• CID: 5293385
• PubChem ID: 165464800
• Update Time: 2025-06-11

tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1,1-dimethyl-2-oxo-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate

• MDL： MFCD31468612
• Inchi： 1S/C13H19NO3S/c1-12(2,3)17-11(16)14-13(4,5)10(15)9-7-6-8-18-9/h6-8H,1-5H3,(H,14,16)
• InChI Key： ZTGNZFMRCPBSKC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)(C)C(=O)C1SC=CC=1

Additional information on tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate

Research Brief on tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate (CAS: 2008577-85-1)

The compound tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate (CAS: 2008577-85-1) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the thiophene ring and the tert-butyl carbamate group, make it a versatile building block for the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases.

One of the most significant advancements in the study of this compound is its application in the synthesis of protease inhibitors. Researchers have demonstrated that derivatives of tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate exhibit potent inhibitory activity against specific proteases involved in viral replication. This finding opens new avenues for the development of antiviral therapies, particularly for emerging viral pathogens.

In addition to its antiviral potential, recent in vitro studies have shown that this compound and its derivatives possess promising anticancer properties. Mechanistic studies suggest that these compounds induce apoptosis in cancer cells by modulating key signaling pathways. Further investigations are underway to optimize the pharmacokinetic and pharmacodynamic properties of these derivatives for clinical applications.

The synthesis of tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate has also been refined in recent years, with researchers developing more efficient and scalable methods. These advancements are critical for ensuring the compound's availability for large-scale preclinical and clinical studies. Green chemistry approaches have been employed to minimize environmental impact and improve the sustainability of the synthesis process.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of therapeutics based on this compound.

In conclusion, tert-butyl N-2-methyl-1-oxo-1-(thiophen-2-yl)propan-2-ylcarbamate represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and synthetic versatility make it a valuable asset in the field of medicinal chemistry. Continued research and development efforts are expected to unlock its full potential and contribute to the advancement of chemical biology and drug discovery.